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Compound of Interest

[(2-Fluorophenyl)amino]
Compound Name:
(oxo)acetic acid

cat. No.: B1313310

For immediate implementation, --INVALID-LINK--acetic acid and its containers must be treated
as hazardous waste and disposed of through a licensed chemical waste management facility.
Under no circumstances should this compound be discharged into the sanitary sewer system
or disposed of as general solid waste. This guide provides detailed procedures for the safe
handling, storage, and disposal of --INVALID-LINK--acetic acid, ensuring the safety of
laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Before handling --INVALID-LINK--acetic acid, it is imperative to be familiar with its hazard
profile. This chemical is classified as hazardous, causing skin and serious eye irritation, and
may cause respiratory irritation.[1][2]

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling the compound.
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PPE Item Specification

Gloves Chemical-resistant gloves (e.qg., nitrile rubber)

Safety glasses with side-shields or chemical

Eye Protection
goggles[1]

Body Protection Laboratory coat

Use only in a well-ventilated area. If dust is
Respiratory generated, a NIOSH-approved respirator is

recommended.[1][3]

Engineering Controls: Work in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.[1]

Waste Collection and Storage

Proper segregation and storage of chemical waste are critical to prevent accidental reactions
and ensure safe disposal.

Step 1: Waste Identification and Segregation

o Designate a specific, clearly labeled, and sealed container for --INVALID-LINK--acetic acid

waste.
e The container should be made of a material compatible with the chemical.

e Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's environmental health and safety (EHS) office.

Step 2: Labeling

e The waste container must be labeled with "Hazardous Waste" and the full chemical name: "--
INVALID-LINK--acetic acid".

¢ Include the CAS Number:; 84944-15-0.

« Indicate the associated hazards (e.g., "Irritant”).
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Step 3: Storage

« Store the sealed waste container in a designated, secure, and well-ventilated secondary
containment area.[1][3]

o Keep the container away from incompatible materials.
o Store locked up.[1][3]

Disposal Procedure

The primary and recommended disposal method for --INVALID-LINK--acetic acid is through a
licensed hazardous waste disposal service. In-lab treatment is not advised for this type of
halogenated organic compound.[4]

Step 1: Contact Environmental Health and Safety (EHS)
» Contact your institution's EHS office to schedule a pickup for the hazardous waste.

¢ Provide them with the necessary information about the waste, including the chemical name,
qguantity, and hazard classification.

Step 2: Prepare for Pickup

o Ensure the waste container is properly sealed and labeled.

o Complete any required waste manifest forms as instructed by your EHS office.
Step 3: Final Disposal

e The EHS office or a licensed waste disposal contractor will transport the waste to an
approved waste disposal plant for final treatment and disposal in accordance with local,
state, and federal regulations.[1][3]

Spill and Emergency Procedures

In the event of a spill or exposure, follow these procedures immediately.
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Incident

Procedure

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. If skin irritation

occurs, seek medical advice.[1][3]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3]

Inhalation

Move the person to fresh air and keep them at
rest in a position comfortable for breathing. Call

a poison center or doctor if you feel unwell.[1][3]

Ingestion

Clean mouth with water and drink plenty of
water afterwards. Get medical attention if

symptoms occur.[3]

Spill

Prevent further leakage or spillage if it is safe to
do so. Vacuum, sweep up, or absorb with inert
material and place it into a suitable disposal

container.[1] Avoid dust formation.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of --

INVALID-LINK--acetic acid in a laboratory setting.
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Caption: Disposal workflow for --INVALID-LINK--acetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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